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Compound of Interest

Compound Name: GSK 4027

Cat. No.: B15569043

Get Quote

An in-depth comparison of the selective PCAF/GCN5 bromodomain inhibitor GSK4027 with

alternative compounds, supported by experimental data and detailed protocols to aid in

research reproducibility.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the experimental results related to GSK4027, a potent and

selective chemical probe for the bromodomains of p300/CBP-associated factor (PCAF) and

general control nonderepressible 5 (GCN5). By presenting quantitative data, detailed

experimental methodologies, and visual representations of relevant signaling pathways, this

document aims to facilitate the objective assessment of GSK4027's performance and support

the reproducibility of key experimental findings.

Comparative Performance of GSK4027 and
Alternatives
GSK4027 has been characterized as a high-potency inhibitor of the PCAF/GCN5

bromodomains with excellent selectivity over other bromodomain families.[1][2] To provide a

clear comparison, the following tables summarize the quantitative data for GSK4027 and other

relevant compounds.
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Compound Target Assay Type
Potency (IC₅₀ /

Kᵢ)
Reference

GSK4027 PCAF TR-FRET IC₅₀: 40 nM [1]

PCAF BROMOscan Kᵢ: 1.4 nM [1]

GCN5 BROMOscan Kᵢ: 1.4 nM [1]

Full-length PCAF

in HEK293 cells
NanoBRET IC₅₀: 60 nM [1][3]

GSK4028

(Negative

Control)

PCAF TR-FRET pIC₅₀: 4.9

L-Moses PCAF/GCN5 - IC₅₀: ~50 nM [4]

GSK983

(PROTAC)
PCAF/GCN5

Degradation

(DC₅₀) in THP1

cells

DC₅₀ (PCAF):

1.5 nM
[3]

DC₅₀ (GCN5): 3

nM
[3]

Butyrolactone 3 Gcn5 - IC₅₀: 100 µM

Anacardic Acid p300/PCAF -
IC₅₀ (PCAF): ~5

µM

PU139 Gcn5/PCAF -
IC₅₀ (Gcn5): 8.39

µM

IC₅₀ (PCAF):

9.74 µM

Garcinol PCAF - IC₅₀: 5 µM

Table 1: Potency of GSK4027 and other PCAF/GCN5 Inhibitors. This table highlights the high

potency of GSK4027 and its PROTAC derivative, GSK983, in comparison to other known

inhibitors of the same targets.
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Compound
Off-Target

Bromodomains
Selectivity Assay Type Reference

GSK4027 BET family ≥18000-fold - [1][2]

Wider

bromodomain

families

≥70-fold BROMOscan [1][2]

BRPF3 Kᵢ: 100 nM BROMOscan [1]

BRD1 Kᵢ: 110 nM BROMOscan [1]

FALZ Kᵢ: 130 nM BROMOscan [1]

BRPF1 Kᵢ: 140 nM BROMOscan [1]

Table 2: Selectivity Profile of GSK4027. This table demonstrates the high selectivity of

GSK4027 for PCAF/GCN5 over other bromodomains, a crucial aspect for a chemical probe.

Key Experimental Protocols
To ensure the reproducibility of the cited experimental results, detailed methodologies for the

primary assays used to characterize GSK4027 are provided below.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Binding Competition Assay
This assay is used to determine the binding affinity of a test compound to a target protein by

measuring the displacement of a fluorescently labeled ligand.

Materials:

Truncated PCAF bromodomain protein

Fluorescently tagged bromodomain ligand (tracer)

Terbium-labeled anti-tag antibody (e.g., anti-GST)

Test compound (e.g., GSK4027)
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Assay buffer (e.g., 20 mM Tris, pH 7.0, 0.01% Nonidet P40, and 50 mM NaCl)

384-well or 1536-well black plates

Protocol:

Prepare serial dilutions of the test compound in the assay buffer.

In a microplate, add the truncated PCAF bromodomain protein, the fluorescently tagged

ligand, and the terbium-labeled antibody.

Add the serially diluted test compound to the wells. Include control wells with no test

compound (maximum FRET) and wells with a high concentration of a known inhibitor or no

protein (background).

Incubate the plate at room temperature for a specified period (e.g., 2 hours) to allow the

binding reaction to reach equilibrium.

Measure the TR-FRET signal using a plate reader with an excitation wavelength of ~340 nm

and emission wavelengths of ~665 nm (acceptor) and ~615 nm (donor). A time delay (e.g.,

50-100 µs) is used to reduce background fluorescence.[5]

Calculate the TR-FRET ratio (acceptor emission / donor emission).

Plot the TR-FRET ratio against the logarithm of the test compound concentration and fit the

data to a sigmoidal dose-response curve to determine the IC₅₀ value.

NanoBRET Cellular Target Engagement Assay
This assay measures the ability of a compound to bind to its target protein within living cells.

Materials:

HEK293 cells

Plasmid encoding the target protein (e.g., full-length PCAF) fused to NanoLuc® luciferase

Transfection reagent (e.g., FuGene HD)
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Cell-permeable fluorescent tracer that binds to the target protein

Test compound (e.g., GSK4027)

Opti-MEM and DMEM cell culture media

Nano-Glo® substrate and extracellular NanoLuc® inhibitor

White opaque 384-well or 96-well assay plates

Protocol:

Transfect HEK293 cells with the plasmid encoding the NanoLuc®-tagged target protein and

culture for 18-24 hours to allow for protein expression.[3]

Harvest the transfected cells and resuspend them in Opti-MEM.

Prepare serial dilutions of the test compound in the assay plate.

Add the cell suspension to the wells containing the test compound.

Add the fluorescent tracer to all wells at a predetermined optimal concentration.

Incubate the plate for a specified time (e.g., 2 hours) at 37°C in a CO₂ incubator.

Add the Nano-Glo® substrate and the extracellular NanoLuc® inhibitor to all wells.

Measure the bioluminescence (donor emission at ~460 nm) and the energy transfer to the

fluorescent tracer (acceptor emission at ~610 nm) using a plate reader.

Calculate the NanoBRET™ ratio (acceptor emission / donor emission).

Plot the NanoBRET™ ratio against the logarithm of the test compound concentration and fit

the data to determine the IC₅₀ value.[6]

BROMOscan™ Bromodomain Profiling
This is a competitive binding assay used to determine the selectivity of a compound against a

large panel of bromodomains.
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Principle: The assay measures the ability of a test compound to compete with an immobilized

ligand for binding to a DNA-tagged bromodomain. The amount of bromodomain bound to the

solid support is quantified using qPCR of the attached DNA tag. A reduction in the amount of

bound bromodomain in the presence of the test compound indicates binding.[7]

Workflow:

A panel of DNA-tagged bromodomains is used.

Each bromodomain is incubated with the test compound at various concentrations.

The mixture is then exposed to an immobilized ligand.

Unbound bromodomain is washed away.

The amount of bound bromodomain is quantified by qPCR of the DNA tag.

The results are expressed as a percentage of the control (no compound) and are used to

determine the binding affinity (Kᵢ) for each bromodomain.

Signaling Pathways and Experimental Workflows
To visualize the biological context in which GSK4027 functions, as well as the experimental

logic, the following diagrams have been generated.
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Click to download full resolution via product page

Caption: PCAF/GCN5 Signaling Pathway and the Mechanism of Action of GSK4027.
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Caption: Experimental Workflow for Characterizing GSK4027.

The provided data and protocols offer a solid foundation for researchers working with

GSK4027. The high potency and selectivity of GSK4027 make it a valuable tool for

investigating the roles of PCAF and GCN5 in various biological processes, including gene

transcription and inflammation. The availability of a negative control, GSK4028, further

enhances the rigor of experiments using this chemical probe. By following the detailed

protocols and understanding the underlying signaling pathways, researchers can contribute to

the growing body of knowledge surrounding the function of these important epigenetic

regulators and ensure the reproducibility of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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